Cas no 27657-22-3 (Benzothiazole, 2-[(1,1-dimethylethyl)dithio]-)

Benzothiazole, 2-[(1,1-dimethylethyl)dithio]- structure
27657-22-3 structure
Product Name:Benzothiazole, 2-[(1,1-dimethylethyl)dithio]-
CAS No:27657-22-3
MF:C11H13NS3
MW:255.422618627548
CID:1432287
Update Time:2024-11-08

Benzothiazole, 2-[(1,1-dimethylethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-[(1,1-dimethylethyl)dithio]-
    • 2-(tert-butyldisulfanyl)benzothiazole
    • Inchi: 1S/C11H13NS3/c1-11(2,3)15-14-10-12-8-6-4-5-7-9(8)13-10/h4-7H,1-3H3
    • InChI Key: UTUXRLDNBUFMLB-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N=C1SSC(C)(C)C

Computed Properties

  • Exact Mass: 255.02119

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 369.7±25.0 °C(Predicted)
  • PSA: 12.89
  • pka: -0.24±0.10(Predicted)
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